Cas no 3579-91-7 (Benzenebutanol, 4-hydroxy-3-methoxy-)

• Product Name: Benzenebutanol, 4-hydroxy-3-methoxy-
• CAS No: 3579-91-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1477472
• Update Time: 2024-08-24

Benzenebutanol, 4-hydroxy-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, 4-hydroxy-3-methoxy-

• Inchi： 1S/C11H16O3/c1-14-11-8-9(4-2-3-7-12)5-6-10(11)13/h5-6,8,12-13H,2-4,7H2,1H3
• InChI Key： KYIMBEHWPPBVMI-UHFFFAOYSA-N
• SMILES： C1(CCCCO)=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 196.10998

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 357.4±32.0 °C(Predicted)
• PSA: 49.69
• pka: 10.16±0.20(Predicted)